12-hydroxysteroids
12-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at the 12-position. These compounds play crucial roles in various physiological processes, including hormonal signaling and metabolic regulation. They are synthesized from cholesterol through enzymatic pathways involving several steps such as cytochrome P450 enzymes. The primary function of 12-hydroxysteroids is to modulate the activity of steroid hormones, often by enhancing their stability or bioavailability. For instance, in the context of adrenal cortex hormones like corticosteroids and mineralocorticoids, 12-hydroxylation can influence their interaction with target tissues. Research on 12-hydroxysteroids has implications for understanding endocrine disorders, as alterations in these metabolites can lead to dysregulated hormonal responses affecting health outcomes such as inflammation, blood pressure control, and immune function.

Structure | Chemical Name | CAS | MF |
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Salpichrolide E; Deepoxy, 5α,6β-dihydroxy | 181301-32-6 | C28H36O6 |
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8(14)-Pimarene-2,3,15,16,19-pentol; (ent-2α,3β,15S)-form | 2081951-16-6 | C20H34O5 |
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Gomphoparvin A; 29-Aldehyde, 18→29 hemiacetal | 950759-05-4 | C29H46O5 |
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28-Nor-12,17-ursadiene-2,3,24-triol; (2α,3α)-form | 2245863-46-9 | C29H46O3 |
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28-Nor-12,17,19,21-ursatetraene-2,3,23-triol; (2α,3α)-form | 2193050-13-2 | C29H42O3 |
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28-Nor-12,17,19,21-ursatetraene-2,3,23-triol; (2α,3β)-form | 2245863-53-8 | C29H42O3 |
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30-Nor-12-ursene-2,3,23-triol; (2α,3β)-form | 1473385-25-9 | C29H48O3 |
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2,3,23,24-Tetrahydroxy-28-nor-12-oleanen-16-one; (2β,3β,17β)-form | 1457959-03-3 | C29H46O5 |
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Tomocinol B | 1616071-66-9 | C20H34O2 |
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Tomocinol C | 1946027-75-3 | C20H32O4 |
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